Cas no 2092699-38-0 (3,4-Quinolinediamine, 7-iodo-8-methyl-)
3,4-Quinolinediamine, 7-iodo-8-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Quinolinediamine, 7-iodo-8-methyl-
-
- Inchi: 1S/C10H10IN3/c1-5-7(11)3-2-6-9(13)8(12)4-14-10(5)6/h2-4H,12H2,1H3,(H2,13,14)
- InChI Key: YEMIBVKAKQNOMI-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=C(I)C=2C)C(N)=C(N)C=1
3,4-Quinolinediamine, 7-iodo-8-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-361811-0.05g |
7-iodo-8-methylquinoline-3,4-diamine |
2092699-38-0 | 0.05g |
$624.0 | 2023-03-07 | ||
| Enamine | EN300-361811-0.1g |
7-iodo-8-methylquinoline-3,4-diamine |
2092699-38-0 | 0.1g |
$653.0 | 2023-03-07 | ||
| Enamine | EN300-361811-0.25g |
7-iodo-8-methylquinoline-3,4-diamine |
2092699-38-0 | 0.25g |
$683.0 | 2023-03-07 | ||
| Enamine | EN300-361811-0.5g |
7-iodo-8-methylquinoline-3,4-diamine |
2092699-38-0 | 0.5g |
$713.0 | 2023-03-07 | ||
| Enamine | EN300-361811-1.0g |
7-iodo-8-methylquinoline-3,4-diamine |
2092699-38-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-361811-2.5g |
7-iodo-8-methylquinoline-3,4-diamine |
2092699-38-0 | 2.5g |
$1454.0 | 2023-03-07 | ||
| Enamine | EN300-361811-5.0g |
7-iodo-8-methylquinoline-3,4-diamine |
2092699-38-0 | 5.0g |
$2152.0 | 2023-03-07 | ||
| Enamine | EN300-361811-10.0g |
7-iodo-8-methylquinoline-3,4-diamine |
2092699-38-0 | 10.0g |
$3191.0 | 2023-03-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01054751-1g |
7-Iodo-8-methylquinoline-3,4-diamine |
2092699-38-0 | 95% | 1g |
¥3717.0 | 2023-03-19 |
3,4-Quinolinediamine, 7-iodo-8-methyl- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 3,4-Quinolinediamine, 7-iodo-8-methyl-
Recent Advances in the Study of 3,4-Quinolinediamine, 7-iodo-8-methyl- (CAS: 2092699-38-0)
The compound 3,4-Quinolinediamine, 7-iodo-8-methyl- (CAS: 2092699-38-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its quinoline backbone and functional groups, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.
Recent research has focused on the synthesis and optimization of 3,4-Quinolinediamine derivatives, with particular emphasis on improving their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the introduction of the 7-iodo-8-methyl substituents significantly enhances the compound's binding affinity to specific kinase targets, making it a promising candidate for the treatment of certain cancers. The study utilized molecular docking and in vitro assays to validate these findings.
Another key area of investigation has been the compound's role in modulating cellular signaling pathways. Research conducted by a team at the University of Cambridge (2024) revealed that 3,4-Quinolinediamine, 7-iodo-8-methyl- exhibits potent inhibitory effects on the PI3K/AKT/mTOR pathway, which is often dysregulated in various malignancies. The study employed a combination of biochemical assays and cell-based models to demonstrate the compound's efficacy in reducing tumor cell proliferation and inducing apoptosis.
In addition to its anticancer potential, recent studies have explored the compound's applicability in treating infectious diseases. A preprint article from BioRxiv (2024) highlighted its activity against drug-resistant strains of Mycobacterium tuberculosis. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses.
Despite these promising findings, challenges remain in the development of 3,4-Quinolinediamine, 7-iodo-8-methyl- as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Ongoing research is also investigating the compound's pharmacokinetic and toxicological profiles to ensure its safety and efficacy in clinical settings.
In conclusion, 3,4-Quinolinediamine, 7-iodo-8-methyl- (CAS: 2092699-38-0) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities and modifiable structure make it an attractive candidate for further development. Future studies should focus on advancing this compound through the drug development pipeline, with the ultimate goal of translating these findings into clinically viable therapies.
2092699-38-0 (3,4-Quinolinediamine, 7-iodo-8-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)